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Table 1: Basic Chemical Properties of PP121

Property Specification

CAS No. 1092788-83-4 [1] [2] [3]

Molecular Formula C₁₇H₁₇N₇ [1] [2] [3]

Molecular Weight 319.36 g/mol [1] [2] [3]

Appearance White to off-white solid [2]

Table 2: Solubility and Recommended Stock Solution Preparation

Solvent Solubility & Preparation Method Storage

| DMSO | ~20 mg/mL (62.63 mM) [2]. Sonication is recommended to aid dissolution [2] [3]. | Aliquot and

store at -20°C or -80°C. Avoid repeated freeze-thaw cycles [2]. | | Ethanol | ~2 mg/mL (6.26 mM).

Sonication is recommended [3]. | | | Water | Insoluble or slightly soluble [3]. Not recommended for stock

solution. | |
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When preparing a stock solution, please note:

Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air), which can reduce the
solubility of PP121 over time. Using a newly opened, dry DMSO container is critical [1].

Sonication: If the powder does not dissolve completely upon vortexing, a brief sonication in a water
bath is recommended [2] [3].

In Vitro Application Protocols

Table 3: Summary of Key In Vitro Bioactivities

Assay Type Cell Line / System
PP121
Concentration /
IC50

Observed Effect / Key Findings

Cell Proliferation TT thyroid carcinoma

cells [1] [2]

IC50 = 50 nM [1]

[2]

Inhibition of cell proliferation.

Cell Proliferation HUVECs (VEGF-

stimulated) [1] [2]

IC50 = 41 nM [1] Inhibition of VEGF-stimulated

proliferation.

Antiangiogenic HUVECs [2] IC50 = 0.31 nM [2] Antiangiogenic activity.

Pathway
Inhibition

U87, LN229
glioblastoma cells [1]

[3]

0.04 - 20 μM [1] Dose-dependent blockade of Akt,
p70S6K, and S6 phosphorylation.

Cell Cycle &
Apoptosis

LN220, U87, Seg1

cells [1] [3]

0.04 - 20 μM [1] Induction of G0/G1 cell cycle arrest.

Kinase Inhibition K562, BaF3 cells

(Bcr-Abl expressing)
[1] [2]

0.04 - 20 μM [1] Inhibition of Bcr-Abl induced

tyrosine phosphorylation; induces
apoptosis/cell cycle arrest.

Western Blot Analysis for Pathway Inhibition [1] [3]

Cell Seeding: Seed cells (e.g., U87, LN229) in 12-well plates and allow them to adhere.
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Treatment: Treat cells with PP121 at desired concentrations (e.g., 0.04 - 20 µM) or vehicle control

(0.1% DMSO) for a specified duration.
Cell Lysis: Lyse the treated cells using an appropriate lysis buffer.

Protein Analysis: Resolve lysates by SDS-PAGE, transfer to a nitrocellulose membrane, and blot for
target proteins (e.g., p-Akt, p-S6) and loading controls.

Cell Proliferation Assay [1] [3]

Cell Seeding: Grow cells in 96-well plates.

Treatment: Treat cells with PP121 at 4-fold serial dilutions (e.g., from 10 µM to 0.040 µM) or vehicle
control (0.1% DMSO).

Incubation: Incubate for 72 hours.
Viability Measurement: Add a cell viability indicator like Resazurin sodium salt (22 µM) and quantify

the fluorescence. Calculate IC50 values using appropriate software (e.g., GraphPad Prism).

Apoptosis and Cell Cycle Analysis [1] [3]

Treatment: Treat cells with the indicated concentration of PP121 or vehicle for 24–72 hours.

Staining:
For apoptosis: Stain live cells with Annexin V-FITC.

For cell cycle: Fix cells with ethanol and stain with propidium iodide (PI).
Analysis: Analyze cell populations using a flow cytometer (e.g., FacsCalibur) and software like

ModFit or FlowJo.

In Vivo Application Protocol

Recent studies have explored the efficacy of PP121 in disease models beyond cancer, such as asthma.

Animal Model: Ovalbumin (OVA)-sensitized and challenged BALB/c mice as a model of allergic

asthma [4].
Dosing Formulation: PP121 was administered via oral gavage [4]. A clear solution can be prepared,

for example, at 2.5 mg/mL using a formulation of 10% DMSO + 40% PEG300 + 5% Tween 80 + 45%
Saline [2]. Add solvents in the listed order, ensuring the solution is clear before adding the next

solvent.
Dosage: 20 mg/kg and 50 mg/kg [4].

Dosing Schedule: Administered daily from day 21 to day 34 in the OVA challenge model [4].
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Key Findings: PP121 treatment relieved asthmatic pathological features, including airway

hyperresponsiveness, inflammation, and mucus secretion, potentially through the downregulation of
the MAPK/Akt signaling pathway [4].

Below is a workflow diagram summarizing the primary experimental applications and key findings for

PP121.

In Vitro Applications In Vivo Applications

PP121
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and inflammation

Inhibits tumor growth via
Akt-mTOR and NFκB pathways
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Important Technical Notes

Positive Control: Dexamethasone (Dex) was used as a positive control in the asthma model study

[4].
Solution Stability: While specific stability data for PP121 solutions is not provided in the search

results, it is a best practice to prepare stock solutions fresh for critical experiments. If storage is
necessary, aliquot and store at recommended temperatures, and avoid repeated freeze-thaw cycles

[2].
Bioactivity Verification: The multi-targeted nature of PP121 means observed phenotypic effects

(e.g., reduced proliferation) should be corroborated with mechanistic studies (e.g., western blotting) to
confirm the inhibition of intended pathways [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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